Cas no 1457594-17-0 (1-(2,6-difluorophenyl)carbamoylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2,6-difluorophenyl)carbamoylcyclopropane-1-carboxylic acid
• CAS No: 1457594-17-0
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• MDL: MFCD17436772
• CID: 4600760
• PubChem ID: 62096066
• Update Time: 2025-06-08

1-(2,6-difluorophenyl)carbamoylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2,6-difluorophenyl)carbamoyl]cyclopropane-1-carboxylic acid
• Z2472859992
• 1-(2,6-difluorophenyl)carbamoylcyclopropane-1-carboxylic acid

• MDL： MFCD17436772
• Inchi： 1S/C11H9F2NO3/c12-6-2-1-3-7(13)8(6)14-9(15)11(4-5-11)10(16)17/h1-3H,4-5H2,(H,14,15)(H,16,17)
• InChI Key： HHZNJFSZPFMZLL-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(C1(C(=O)O)CC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 438.7±45.0 °C at 760 mmHg
• Flash Point: 219.1±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2,6-difluorophenyl)carbamoylcyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,6-difluorophenyl)carbamoylcyclopropane-1-carboxylic acid

1-(2,6-Difluorophenyl)carbamoylcyclopropane-1-carboxylic Acid: A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 1-(2,6-difluorophenyl)carbamoylcyclopropane-1-carboxylic acid (CAS No: 1457594-17-0) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropane backbone and difluorophenyl moiety, is increasingly studied for its potential applications in drug discovery and material science. Its structural features, including the carbamoyl and carboxylic acid functional groups, make it a versatile intermediate in synthetic chemistry.

The compound's CAS No: 1457594-17-0 is often searched by researchers and industry professionals seeking high-purity reagents for advanced synthesis. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in this molecule, as it aligns with the demand for sustainable and efficient building blocks. Its difluorophenyl group, in particular, is a hotspot for modifications due to its ability to enhance metabolic stability and bioavailability in drug candidates.

One of the most frequently asked questions about 1-(2,6-difluorophenyl)carbamoylcyclopropane-1-carboxylic acid revolves around its synthetic routes. The compound is typically prepared via cyclopropanation reactions followed by carbamoylation, with yields optimized through modern catalytic methods. Researchers are also exploring its role in peptide mimetics and small-molecule inhibitors, leveraging its rigid cyclopropane ring to constrain molecular conformations.

From an SEO perspective, keywords like "carbamoylcyclopropane synthesis" and "difluorophenyl derivatives in drug design" are highly relevant. These terms reflect the growing intersection of computational chemistry and experimental validation, where 1457594-17-0 serves as a test case for predictive modeling. Additionally, its potential in bioconjugation and prodrug development has sparked discussions in academic forums and patent literature.

Environmental and regulatory considerations are also critical when discussing 1-(2,6-difluorophenyl)carbamoylcyclopropane-1-carboxylic acid. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under various pH conditions and its compatibility with biodegradable solvents are topics of ongoing research, particularly in the context of green pharmaceutical manufacturing.

In summary, CAS No: 1457594-17-0 represents a fascinating case study in modern chemical innovation. Its dual functionality as a carboxylic acid and carbamoyl derivative opens doors to diverse applications, from medicinal chemistry to advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing challenges in targeted therapy and sustainable synthesis.